Cas no 1805523-45-8 (4-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid
• CAS No: 1805523-45-8
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4884177
• Update Time: 2025-07-22

4-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid

• Inchi： 1S/C8H7F3N2O2/c9-5-3(2-12)1-4(7(10)11)13-6(5)8(14)15/h1,7H,2,12H2,(H,14,15)
• InChI Key： YZGRLXWWSXPXCU-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)N=C(C(F)F)C=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: -2
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid

Introduction to 4-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic Acid (CAS No. 1805523-45-8)

4-(Aminomethyl)-6-()-3(fluoropyridine-2-carboxylic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805523-45-8, represents a unique structural motif that combines nitrogen, fluorine, and oxygen heteroatoms, making it a promising candidate for the development of novel therapeutic agents. The presence of multiple fluorine atoms and an amine functional group in its molecular structure endows it with distinctive chemical properties that are highly relevant to modern drug discovery efforts.

The< strong>aminomethyl substituent at the 4-position of the pyridine ring introduces a reactive site for further chemical modifications, enabling the synthesis of complex derivatives with tailored biological activities. This feature is particularly valuable in medicinal chemistry, where such groups are often employed to enhance binding affinity and metabolic stability. In contrast, the< strong>difluoromethyl group at the 6-position contributes to the compound's lipophilicity and electronic properties, which can influence its interaction with biological targets. The< strong>fluoropyridine-2-carboxylic acid moiety further enriches the structural complexity, providing additional opportunities for functionalization and derivatization.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for drug development. Studies suggest that the electronic distribution influenced by the< strong>difluoromethyl group can enhance binding interactions with protein targets, making it an attractive feature for designing small-molecule inhibitors. Furthermore, the< strong>aminomethyl group can serve as a linker for conjugation with other pharmacophores, allowing for the creation of multifunctional therapeutics. These attributes have positioned 4-(Aminomethyl)-6-()-3(fluoropyridine-2-carboxylic acid) as a key intermediate in the synthesis of novel compounds targeting various diseases.

In the realm of medicinal chemistry, fluorinated pyridines have emerged as privileged scaffolds due to their ability to modulate pharmacokinetic properties and improve drug-like characteristics. The incorporation of fluorine atoms into heterocyclic structures often enhances metabolic stability and binding affinity. Specifically, the< strong>difluoromethyl group is known to increase lipophilicity while maintaining water solubility, which is crucial for achieving optimal pharmacokinetic profiles. The< strong>fluoropyridine-2-carboxylic acid component further contributes to these properties by introducing additional polar interactions and hydrogen bonding opportunities.

The< strong>Aminomethyl-6-() has been explored in several preclinical studies aimed at identifying new therapeutic modalities. Research indicates that derivatives of this compound exhibit promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The ability to modify both the amine and carboxylic acid functionalities allows for fine-tuning of biological activity, making this scaffold versatile for drug design. Moreover, the presence of multiple fluorine atoms enhances structural rigidity, which can improve binding specificity.

The synthesis of 4-(Aminomethyl)-6-() involves multi-step organic transformations that highlight its synthetic accessibility despite its complexity. Key synthetic strategies include nucleophilic substitution reactions at the fluorinated pyridine ring followed by functional group interconversions. These processes underscore the compound's feasibility as a building block for further chemical exploration. Advanced synthetic methodologies have also been employed to introduce additional modifications, such as protecting group strategies and transition-metal-catalyzed cross-coupling reactions.

The pharmacological potential of this compound has been further supported by recent experimental findings. In vitro assays have demonstrated that certain derivatives exhibit inhibitory effects on target enzymes relevant to neurological disorders and cancer metabolism. The combination of electronic effects from fluorinated groups with steric hindrance provided by the amine moiety appears to contribute to potent binding interactions. Additionally, preliminary in vivo studies suggest favorable pharmacokinetic profiles when tested in animal models.

The future direction of research on 4-(Aminomethyl)-6-(difluoromethyl)-3() will likely focus on optimizing synthetic routes and exploring novel derivatives with enhanced therapeutic efficacy. Collaborative efforts between synthetic chemists and biologists will be essential in developing next-generation drug candidates based on this scaffold. As computational tools continue to advance, virtual screening methods will play an increasingly important role in identifying promising analogs for experimental validation.

In conclusion,< 4-(Aminomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid (CAS No.< strength1805523-45-8) > represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for designing novel therapeutics targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology,< this compound continues to be a focal point in efforts aimed at discovering next-generation drugs that address unmet medical needs. p>